N-methyl-4-(4-phenylpiperazine-1-carbonyl)-N-((tetrahydrofuran-2-yl)methyl)benzenesulfonamide

• IUPAC Name: N-methyl-N-(oxolan-2-ylmethyl)-4-(4-phenylpiperazine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C23H29N3O4S/c1-24(18-21-8-5-17-30-21)31(28,29)22-11-9-19(10-12-22)23(27)26-15-13-25(14-16-26)20-6-3-2-4-7-20/h2-4,6-7,9-12,21H,5,8,13-18H2,1H3
• InChI Key: PRTWIHVNEIBZOT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H29N3O4S
• Molecular Weight: 443.6 g/mol

Description

N-methyl-4-(4-phenylpiperazine-1-carbonyl)-N-((tetrahydrofuran-2-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H29N3O4S and its molecular weight is 443.56. The purity is usually 95%.
BenchChem offers high-quality N-methyl-4-(4-phenylpiperazine-1-carbonyl)-N-((tetrahydrofuran-2-yl)methyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-methyl-4-(4-phenylpiperazine-1-carbonyl)-N-((tetrahydrofuran-2-yl)methyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Carbonic Anhydrase Inhibition

Several studies have been conducted on benzenesulfonamide derivatives for their potential in inhibiting carbonic anhydrase I and II, crucial for regulating pH and CO2 transport in blood. Research by Gul et al. (2016) synthesized derivatives exhibiting Ki values in the nanomolar range, indicating significant inhibitory effects against human carbonic anhydrase I and II isoenzymes. These studies highlight the compound's relevance in exploring therapeutic agents for conditions where carbonic anhydrase activity is implicated, such as glaucoma, epilepsy, and certain types of cancer (Gul et al., 2016).

Antimicrobial and Anticonvulsant Properties

Other research applications include the evaluation of benzenesulfonamide derivatives for antimicrobial activities and potential anticonvulsant properties. Al-Azmi et al. (2020) synthesized novel derivatives that were tested and showed promising antimicrobial agents. Moreover, Mishra et al. (2018) explored derivatives as carbonic anhydrase inhibitors, demonstrating significant anticonvulsant efficacy in both electrical and chemical-induced seizure models in mice, pointing towards their potential in treating epilepsy and related disorders (Al-Azmi et al., 2020), (Mishra et al., 2018).

Antimetastatic Activity in Cancer

The exploration of benzenesulfonamide derivatives extends into their antimetastatic activity against cancer. Pacchiano et al. (2011) synthesized ureido-substituted benzenesulfonamides that inhibited human carbonic anhydrases IX and XII, associated with tumor environments. These inhibitors showed potential in significantly reducing metastases formation in breast cancer models, suggesting a promising avenue for developing new cancer therapeutics (Pacchiano et al., 2011).